Cas no 866019-12-7 (2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide)

• Product Name: 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide
• CAS No: 866019-12-7
• CID: 4662331
• Update Time: 2025-06-30

2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide

Introduction to 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide (CAS No. 866019-12-7)

2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide, identified by its Chemical Abstracts Service number (CAS No. 866019-12-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a benzamide core substituted with an ethoxy group at the 2-position and a 4-methoxyphenyl moiety at the 2'-position of the ethoxy group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the methoxy group enhances the lipophilicity of the molecule, while the benzamide moiety is known to exhibit various pharmacological effects, including anti-inflammatory, analgesic, and anticancer activities.

In recent years, there has been a growing interest in benzamide derivatives due to their potential as scaffolds for novel drug candidates. The< strong>4-methoxyphenyl substituent in 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide is particularly noteworthy, as it has been shown to modulate several biological pathways. For instance, studies have suggested that compounds containing this moiety can interact with specific enzymes and receptors, leading to therapeutic effects. This has prompted researchers to explore its utility in addressing various diseases, including neurodegenerative disorders and metabolic syndromes.

One of the most compelling aspects of 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide is its potential role in modulating inflammatory responses. Inflammation is a complex biological process that underlies many chronic diseases, and targeting inflammatory pathways has become a key strategy in drug development. Preliminary studies have indicated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By doing so, it may help reduce inflammation and alleviate associated symptoms.

The< strong>benzamide core of 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide also suggests potential anticancer activity. Benzamides have been extensively studied for their ability to interfere with cancer cell proliferation and survival. The< strong>4-methoxyphenyl group may enhance these effects by influencing intracellular signaling pathways that are critical for cancer cell growth. Additionally, the ethoxy group could contribute to the compound's ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

In addition to its anti-inflammatory and anticancer properties, 2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide may have other beneficial effects. For example, it has been hypothesized that this compound could interact with neurotransmitter systems, potentially making it useful in treating neurological conditions. The< strong>4-methoxyphenyl moiety is known to have affinity for certain receptors in the brain, which could be leveraged to develop treatments for disorders such as depression and anxiety.

The synthesis of< strong>2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of intermediate compounds, such as 4-methoxybenzoic acid derivatives, which are then modified through condensation reactions to form the benzamide core. Subsequent functionalization steps introduce the ethoxy group at the appropriate position on the molecule.

The chemical properties of< strong>2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide, including its solubility, stability, and reactivity, must be thoroughly characterized before it can be considered for further applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming its identity and purity. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required standards for pharmaceutical use.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety. In vitro studies have been conducted to assess how< strong>2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide is absorbed, distributed, metabolized, and excreted by the body. These studies provide valuable insights into its potential dosing regimen and side effects. For instance, if the compound exhibits rapid metabolism or poor bioavailability, it may require formulation strategies to enhance its absorption or prolong its action.

In vivo studies are also essential for evaluating the therapeutic potential of< strong>2-[2-(4-methoxyphenyl)-2-oxoethoxy]benzamide. Animal models are used to assess its efficacy in treating specific conditions compared to control groups receiving placebo or existing treatments. These studies help determine whether the compound can produce desired effects at safe doses without significant adverse reactions.

The future directions for research on< strong>2-[2-(4-methoxyphenyl)-2-oxoeth oxy]benzamide include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and molecular modeling may aid in understanding how this compound interacts with biological targets at a molecular level. Additionally, collaborations between academic researchers and pharmaceutical companies could accelerate the development process by combining expertise in chemistry, biology, and medicine.

In conclusion,< strong > 866019-12-7 represents a promising compound with potential applications in various therapeutic areas due to its unique structural features and biological activities.< strong > 866019-12-7 continues to be an area of active research as scientists strive to develop novel treatments for human diseases.< strong > 866019-12-7 holds significant promise as a lead compound or starting point for further drug development efforts aimed at improving human health.